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Compound of Interest

Compound Name: SK-216

Cat. No.: B10788295 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of SK-216, a potent and selective inhibitor of

Plasminogen Activator Inhibitor-1 (PAI-1).

This document provides immediate, essential safety protocols and logistical information for the

laboratory use of SK-216 (CAS No. 654080-03-2). Adherence to these guidelines is critical to

ensure personnel safety and maintain experimental integrity.

Chemical and Physical Properties
A summary of the key physical and chemical properties of SK-216 is provided below for easy

reference.
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Property Value

Chemical Name

2-[5-[[6-[5-(1,1-Dimethylethyl)-2-

benzoxazolyl]-2-naphthalenyl]oxy]pentyl]-

propanedioic acid sodium salt

CAS Number 654080-03-2

Molecular Formula C₂₉H₂₉NNa₂O₆

Molecular Weight 533.52 g/mol

Appearance White to beige powder

Solubility H₂O: 0.5 mg/mL (warmed, clear)

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling SK-216 to minimize

exposure and ensure personal safety.

Equipment Specification

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves prior to use.

Respiratory Protection

Not required under normal conditions of use

with adequate ventilation. If dust is generated,

use a NIOSH-approved respirator.

Skin and Body Protection Laboratory coat.

Operational Workflow for Handling SK-216
A systematic approach to handling SK-216 is crucial for a safe and efficient experimental

process. The following workflow outlines the key steps from preparation to disposal.
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Operational Workflow for Handling SK-216

Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh SK-216 in a Ventilated Enclosure

Proceed to handling

Prepare Solution as per Protocol

Conduct Experiment

Decontaminate Work Surfaces

Experiment complete

Dispose of Waste in Labeled Containers

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of SK-216.
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Disposal Plan
Proper disposal of SK-216 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused SK-216

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated, sealed, and labeled

hazardous waste container.

Contaminated PPE (e.g., gloves, lab coat)
Dispose of as hazardous waste in a sealed and

labeled container.

Solutions Containing SK-216
Collect in a labeled hazardous waste container

for chemical waste.

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.
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Situation Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing and wash

before reuse. Get medical attention if irritation

develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Get medical attention.

Spill

Wear appropriate PPE. Absorb spill with inert

material (e.g., vermiculite, sand) and place in a

sealed container for disposal. Ventilate area and

wash spill site after material pickup is complete.

This guide is intended to provide essential safety and handling information. Researchers

should always consult the full Safety Data Sheet (SDS) for SK-216 before use and adhere to

all institutional safety protocols.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SK-216]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788295#personal-protective-equipment-for-
handling-sk-216]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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